Cas no 1187951-05-8 (2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-6-ylester, (2E)-)

• Product Name: 2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-6-ylester, (2E)-
• CAS No: 1187951-05-8
• MF: C₂₉H₃₀O₈
• MW: 506.543709278107
• CID: 97705
• PubChem ID: 44130233
• Update Time: 2025-04-18

2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-6-ylester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-6-ylester, (2E)-
• (1R,2S,3S,5S,8S,11R,13R)-8-(3-Furyl)-10-methyl-6,15-dioxo-7,14-dioxatetracyclo[11.2.1.0^2,11.0^5,10]hexadec-3-yl (2E)-3-(4-methoxyphenyl)acrylate
• 2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydr...
• 2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-met
• Diosbulbin I
• 2(3H)-Furanone,dihydro-3-(3,4,5-trimethoxybenzyl)-4-veratryl-,trans
• Dihydro-3-(3,4,5-trimethoxybenzyl)-4-veratryl-2(3H)-furanone trans
• di-O-propionyl-1,4,3,6-dianhydro-D-glucitol
• [ "" ]
• 1187951-05-8
• AKOS040736198
• [(1R,2S,3S,5S,8S,10S,11R,13R)-8-(furan-3-yl)-10-methyl-6,15-dioxo-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecan-3-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate
• ((1R,2S,3S,5S,8S,10S,11R,13R)-8-(furan-3-yl)-10-methyl-6,15-dioxo-7,14-dioxatetracyclo(11.2.1.02,11.05,10)hexadecan-3-yl) (E)-3-(4-methoxyphenyl)prop-2-enoate

• Inchi： 1S/C29H30O8/c1-29-14-24(17-9-10-34-15-17)37-28(32)22(29)13-23(26-20-11-19(12-21(26)29)35-27(20)31)36-25(30)8-5-16-3-6-18(33-2)7-4-16/h3-10,15,19-24,26H,11-14H2,1-2H3/b8-5+/t19-,20+,21+,22+,23-,24-,26+,29-/m0/s1
• InChI Key： NFXKFVAWBBOWIJ-WBQZIMCXSA-N
• SMILES： O1C([C@@H]2C[C@H]1C[C@@H]1[C@@H]2[C@H](C[C@@H]2C(=O)O[C@H](C3=COC=C3)C[C@@]12C)OC(/C=C/C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 506.19400
• Monoisotopic Mass: 506.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 723.9±60.0 °C at 760 mmHg
• Flash Point: 391.6±32.9 °C
• PSA: 101.27000
• LogP: 4.49540
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2-Propenoic acid,3-(4-methoxyphenyl)-,(2S,4aS,6S,6aS,7R,10R,11aR,11bS)-2-(3-furanyl)dodecahydro-11b-methyl-4,8-dioxo-7,10-methano-2H-pyrano[4,3-g][3]benzoxepin-6-ylester, (2E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans